Cas no 898788-17-5 (Ethyl 4-oxo-4-3-(thiomorpholinomethyl)-phenylbutyrate)

• Product Name: Ethyl 4-oxo-4-3-(thiomorpholinomethyl)-phenylbutyrate
• CAS No: 898788-17-5
• MF: C₁₇H₂₃NO₃S
• MW: 321.43442
• MDL: MFCD03842284
• CID: 871048
• Update Time: 2025-06-14

Ethyl 4-oxo-4-3-(thiomorpholinomethyl)-phenylbutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-[3-(thiomorpholin-4-ylmethyl)phenyl]butanoate
• ETHYL 4-OXO-4-[3-(THIOMORPHOLINOMETHYL)PHENYL]BUTYRATE
• Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)-phenyl]butyrate
• Ethyl 4-oxo-4-3-(thiomorpholinomethyl)-phenylbutyrate

• MDL： MFCD03842284
• Inchi： InChI=1S/C17H23NO3S/c1-2-21-17(20)7-6-16(19)15-5-3-4-14(12-15)13-18-8-10-22-11-9-18/h3-5,12H,2,6-11,13H2,1H3
• InChI Key： OXHWWDKZKZANPS-UHFFFAOYSA-N
• SMILES： O=C(OCC)CCC(C1=CC=CC(CN2CCSCC2)=C1)=O

Computed Properties

• Exact Mass: 321.14000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 71.91000
• LogP: 2.69930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-oxo-4-3-(thiomorpholinomethyl)-phenylbutyrate

Research Brief on Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate (CAS: 898788-17-5): Recent Advances and Applications

Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate (CAS: 898788-17-5) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly those targeting inflammatory and metabolic disorders. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate as a key intermediate in the development of novel thiomorpholine-based inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The study employed a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its utility in designing next-generation anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study utilized advanced LC-MS/MS techniques to assess the compound's metabolic stability and plasma protein binding. Results indicated favorable pharmacokinetic profiles, with moderate clearance rates and high oral bioavailability in preclinical models. These findings underscore the compound's potential as a scaffold for developing orally bioavailable therapeutics.

In addition to its pharmacological applications, recent research has also explored the synthetic utility of 898788-17-5. A 2023 Organic Process Research & Development publication detailed an optimized, scalable synthesis route for this compound, employing green chemistry principles to minimize environmental impact. The new protocol achieved a 78% yield with high purity (>99%), making it suitable for industrial-scale production. This advancement addresses previous challenges related to yield and purification, facilitating broader research and development efforts.

Emerging studies have also investigated the compound's role in targeting metabolic enzymes. A 2024 ACS Chemical Biology paper revealed that Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate derivatives exhibit modulatory effects on AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. These findings open new avenues for developing therapeutics for metabolic disorders such as diabetes and obesity.

In conclusion, Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate (CAS: 898788-17-5) continues to garner attention as a multifunctional compound with significant potential in drug discovery. Its applications span anti-inflammatory, metabolic, and synthetic chemistry domains, supported by robust preclinical data. Future research should focus on advancing these derivatives into clinical trials and further optimizing their pharmacological profiles.